Cas no 857758-58-8 (2-Quinoxalinamine,6-methyl-)

• Product Name: 2-Quinoxalinamine,6-methyl-
• CAS No: 857758-58-8
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 717778
• Update Time: 2024-01-31

2-Quinoxalinamine,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinamine,6-methyl-
• 2-Quinoxalinamine, 6-methyl-

• Inchi： 1S/C9H9N3/c1-6-2-3-7-8(4-6)11-5-9(10)12-7/h2-5H,1H3,(H2,10,12)
• InChI Key： WAWQODCAODSNFR-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=NC=C1N

Computed Properties

• Exact Mass: 159.08
• Monoisotopic Mass: 159.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8A^2